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Compound of Interest

Compound Name: A2ti-1

Cat. No.: B15605202 Get Quote

An in-depth analysis of the available scientific literature reveals that while A2ti-1 is a well-

characterized inhibitor of the Annexin A2/S100A10 protein-protein interaction, comprehensive

pharmacokinetic data (Absorption, Distribution, Metabolism, and Excretion - ADME) is not

extensively published in the public domain. This guide synthesizes the available information on

A2ti-1's mechanism of action, its application in preclinical studies, and the experimental

protocols used for its evaluation.

Core Compound Properties
A2ti-1 is a selective and high-affinity small molecule inhibitor of the annexin A2/S100A10 (A2t)

heterotetramer.[1][2][3] It is identified as a 1,2,4-triazole derivative that functions by specifically

disrupting the protein-protein interaction (PPI) between annexin A2 and its binding partner,

S100A10.[1][2][4] This inhibitory action forms the basis of its therapeutic potential, primarily

explored in the context of antiviral applications.[4][5]

Property Value Reference

CAS Number 570390-00-0 [1][3][6]

Molecular Formula C₂₀H₂₂N₄O₂S [1][6]

Molecular Weight 382.48 g/mol [1][3]

Mechanism of Action
Selective inhibitor of Annexin

A2/S100A10 (A2t) interaction
[1][4]
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Pharmacodynamics and Biological Activity
The primary pharmacodynamic effect of A2ti-1 is the blockade of the A2t complex formation.

This activity has been quantified in various biochemical and cell-based assays. The

compound's inhibitory concentration and binding affinity have been established, providing a

basis for its use in experimental models.

Parameter Value Assay/Context Reference

IC₅₀ 24 μM

Inhibition of Annexin

A2/S100A10 (A2t)

heterotetramer

[1][3][7][8]

Kᴅ 27 μM

Binding affinity to

murine p11

(S100A10) protein

[9]

Max Safe Conc. 60 μM
In PK-15 cells (CCK-8

Cytotoxicity Assay)
[10]

Mechanism of Action and Signaling Pathways
A2ti-1 exerts its effects by preventing the formation of the A2t complex, which is crucial for

various cellular processes, including viral entry and immune response modulation.[10][11] By

disrupting this interaction, A2ti-1 can influence downstream signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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